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Compound of Interest

Compound Name: Methyl 3-hydroxydecanoate

Cat. No.: B142741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-hydroxydecanoate, a member of the 3-hydroxy fatty acid methyl ester class, is a

molecule of growing interest in various scientific fields. Its versatile chemical nature,

characterized by a hydroxyl group on the third carbon of a decanoic acid methyl ester

backbone, lends itself to potential applications in the development of novel therapeutics,

particularly in the realms of antimicrobial and anti-inflammatory agents. This technical guide

provides a comprehensive overview of the chemical properties, synthesis, characterization, and

known biological activities of Methyl 3-hydroxydecanoate and its related compounds, with a

focus on its potential applications in drug discovery and development.

Chemical and Physical Properties
Methyl 3-hydroxydecanoate is a liquid at room temperature with a molecular formula of

C₁₁H₂₂O₃ and a molecular weight of 202.29 g/mol .[1] It is soluble in organic solvents such as

ethanol, methanol, and chloroform.[1] The presence of both a hydroxyl group and a methyl

ester functional group imparts a unique balance of hydrophilic and lipophilic properties.

Table 1: Chemical and Physical Properties of Methyl 3-hydroxydecanoate
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Property Value Reference

CAS Number 62675-82-5 [1]

Molecular Formula C₁₁H₂₂O₃ [1]

Molecular Weight 202.29 g/mol [1]

IUPAC Name methyl 3-hydroxydecanoate [1]

Synonyms

rac 3-Hydroxydecanoic Acid

Methyl Ester, beta-

hydroxydecanoic acid methyl

ester

[1]

Physical State Liquid

Purity >98%

Solubility
Soluble in ethanol, methanol,

chloroform
[1]

Kovats Retention Index

(Standard non-polar)
1430 [1]

Synthesis and Purification
A common and efficient method for the synthesis of Methyl 3-hydroxydecanoate is the

Reformatsky reaction.[2][3][4] This reaction involves the condensation of an α-halo ester

(methyl bromoacetate) with an aldehyde (octanal) in the presence of metallic zinc.[2][4]

Experimental Protocol: Reformatsky Reaction
Materials:

Octanal

Methyl bromoacetate

Zinc granules
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Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), 1 M solution

Sodium sulfate (Na₂SO₄), anhydrous

Hexanes

Ethyl acetate (EtOAc)

Deionized water

Brine

Procedure:

To a 500 mL round-bottomed flask equipped with a condenser, add 200 mL of THF.

Heat the THF to reflux (approximately 66 °C) with rapid stirring.

Add 6.5 g (0.1 mol) of zinc granules to the refluxing THF.

Immediately and rapidly add 0.1 mol of octanal and 0.2 mol of methyl bromoacetate to the

reaction mixture.

Allow the reaction to reflux vigorously for 1 minute, then remove the heat source and allow

the mixture to cool to room temperature while stirring.

Monitor the reaction completion by Thin Layer Chromatography (TLC) using a mobile phase

of hexanes:EtOAc (80:20). The reaction is typically complete within 20 minutes.

Remove the excess THF under reduced pressure.

Dissolve the resulting brown oil in hexanes and quench the reaction with deionized water,

which will form a yellow precipitate.

Filter the mixture and transfer the hexane layer to a separatory funnel.
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Wash the hexane layer sequentially with 100 mL of deionized water, twice with 50 mL of 1 M

HCl, 100 mL of deionized water, and finally with 50 mL of brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the hexanes under reduced pressure to yield the crude Methyl 3-
hydroxydecanoate.

Further purification can be achieved by silica gel column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

